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Compound of Interest

Compound Name: Pigment Violet 2

Cat. No.: B1143388 Get Quote

A Comparative Guide to the Compliance of Pigment Violet 2 and Its Alternatives for

Researchers, Scientists, and Drug Development Professionals

The selection of colorants for applications with stringent safety requirements, such as drug

development, food contact materials, and children's toys, necessitates a thorough evaluation of

their regulatory compliance. This guide provides a comprehensive comparison of Pigment
Violet 2 (PV2) and two common alternatives, Pigment Violet 19 (PV19) and Pigment Violet 23

(PV23), to aid in making informed decisions for your specific needs.

Regulatory Compliance Overview
The regulatory status of a pigment is highly dependent on its intended use and the specific

regulations of the target market. Below is a summary of the compliance status of Pigment
Violet 2, Pigment Violet 19, and Pigment Violet 23 for cosmetics, food contact materials, and

toys in the European Union (EU) and the United States (US).

Table 1: Regulatory Compliance Summary

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1143388?utm_src=pdf-interest
https://www.benchchem.com/product/b1143388?utm_src=pdf-body
https://www.benchchem.com/product/b1143388?utm_src=pdf-body
https://www.benchchem.com/product/b1143388?utm_src=pdf-body
https://www.benchchem.com/product/b1143388?utm_src=pdf-body
https://www.benchchem.com/product/b1143388?utm_src=pdf-body
https://www.benchchem.com/product/b1143388?utm_src=pdf-body
https://www.benchchem.com/product/b1143388?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pigment C.I. Name Application
EU Regulatory
Status

US Regulatory
Status

Pigment Violet 2 45175:1 Cosmetics

Permitted with

restrictions (CI

60730); not for

use in products

intended to come

into contact with

mucous

membranes.

Permitted with

restrictions as

Ext. D&C Violet

No. 2 for

externally

applied

cosmetics; not

for use in lip

products or the

eye area.

Subject to batch

certification.

Food Contact

Not explicitly

listed in the

positive lists of

Regulation (EU)

No 10/2011.

General safety

requirements of

Regulation (EC)

1935/2004 apply.

Caution is

advised as some

safety data

sheets

recommend

against its use in

food contact

articles.

Not explicitly

listed in 21 CFR

178.3297 for

colorants for

polymers.

Toys Not explicitly

listed as

compliant with

EN 71-3.

Compliance

Compliance with

ASTM F963

would need to be

determined by

testing the final
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would need to be

determined by

testing the final

toy product for

migration of

specific

elements.

toy product for

heavy metal

content.

Pigment Violet

19
73900 Food Contact

Generally

considered

suitable.

Complies with

German BfR

Recommendatio

n IX and

European

Resolution

AP(89)I.[1]

Listed in 21 CFR

178.3297

"Colorants for

polymers"

without

limitations.

Toys

Compliant with

European Toy

Norm EN 71-

3:2013.[1]

Compliant with

ASTM F963.[1]

Pigment Violet

23
51319 Food Contact

Generally

considered

suitable.

Complies with

German BfR

Recommendatio

n IX and

European

Resolution

AP(89)I.

Listed in 21 CFR

178.3297 for use

in contact lenses.

Broader food

contact use is

not specified.

Toys

Compliant with

European Toy

Norm EN 71-

3:2013.

Compliant with

ASTM F963.
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Performance Comparison
Beyond regulatory compliance, the technical performance of a pigment is a critical factor in its

selection. The following table summarizes key performance characteristics of Pigment Violet
2, Pigment Violet 19, and Pigment Violet 23.

Table 2: Performance Characteristics

Property Pigment Violet 2 Pigment Violet 19 Pigment Violet 23

Chemical Type Triarylcarbonium Quinacridone Dioxazine

Shade Bright, reddish violet Bluish to reddish violet
Reddish to bluish

purple

Lightfastness (1-8,

8=excellent)
4-5[2] 7-8[3][4] 7-8[5]

Heat Resistance (°C) 160[2] 200-300+[6][7] 220-280[5][8]

Migration Resistance

(1-5, 5=excellent)
Moderate 5[3] 4 (in flexible PVC)[5]

Solvent Resistance Good[9] Excellent[6] Good[8]

Alkali Resistance 4[2] 5[3] 5[8]

Acid Resistance 5[2] 5[3] 5[8]

Tinting Strength High High Very High[5]

Experimental Protocols
To ensure regulatory compliance, specific analytical tests are required. Below are detailed

methodologies for two key experiments: migration testing and heavy metal analysis.

Migration Testing Protocol (Based on EU Regulation No
10/2011)
This protocol outlines the procedure for determining the specific migration of substances from a

plastic material into food simulants.
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1. Sample Preparation:

Prepare test specimens of the pigmented plastic with a defined surface area.

Clean the specimens to remove any surface contamination.

2. Selection of Food Simulants and Test Conditions:

Choose food simulants based on the type of food the material is intended to come into

contact with (e.g., 10% ethanol for aqueous foods, 3% acetic acid for acidic foods, olive oil or

a substitute for fatty foods).

Select test conditions (time and temperature) that represent the intended use, often using

accelerated conditions to simulate long-term storage.

3. Migration Test:

Place the test specimen in contact with the food simulant in a migration cell or by total

immersion.

Maintain the specified temperature for the designated time.

At the end of the test period, remove the specimen and collect the food simulant.

4. Analytical Determination:

Analyze the food simulant for the presence and concentration of migrated substances using

appropriate analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-

MS) for volatile and semi-volatile compounds or Liquid Chromatography-Mass Spectrometry

(LC-MS) for non-volatile compounds.

5. Calculation and Reporting:

Calculate the specific migration in mg of substance per kg of food (mg/kg).

Compare the results with the specific migration limits (SMLs) set out in the regulations.

Heavy Metal Analysis Protocol (Based on ICP-MS)
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This protocol describes the determination of heavy metal content in pigments using Inductively

Coupled Plasma-Mass Spectrometry (ICP-MS).

1. Sample Digestion:

Accurately weigh a representative sample of the pigment.

Digest the sample using a mixture of concentrated nitric acid and other acids (e.g.,

hydrochloric acid, hydrofluoric acid) in a closed-vessel microwave digestion system. This

process breaks down the organic matrix and brings the metals into solution.

2. Sample Dilution:

After digestion, dilute the sample solution with deionized water to a known volume to bring

the metal concentrations within the linear range of the ICP-MS instrument.

3. Instrument Calibration:

Prepare a series of calibration standards of known concentrations for the target heavy

metals (e.g., lead, cadmium, mercury, arsenic, chromium).

Run the calibration standards on the ICP-MS to generate a calibration curve.

4. Sample Analysis:

Introduce the diluted sample solution into the ICP-MS. The instrument will atomize and ionize

the sample in a high-temperature plasma.

The ions are then separated by their mass-to-charge ratio and detected by a mass

spectrometer.

5. Quantification and Reporting:

Quantify the concentration of each heavy metal in the sample by comparing its signal to the

calibration curve.

Report the results in mg/kg or ppm and compare them to the regulatory limits specified in

standards like EN 71-3 for toys.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizing Regulatory Assessment
The following diagrams illustrate the logical flow of assessing the regulatory compliance of a

pigment for a specific application.
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Regulatory Assessment Workflow

Start: Pigment Selection

Identify Application
(e.g., Food Contact, Toy, Cosmetic)

Identify Target Market
(e.g., EU, US)

Check Positive Lists
(e.g., EU 10/2011, FDA 21 CFR)

Is Pigment Listed?

Check for Restrictions
(e.g., SML, use limitations)

Yes

Perform Compliance Testing
(Migration, Heavy Metals)

No

Is Compliant?

Approved for Use

Yes

Not Approved for Use

No
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Logical Relationship for Compliance

Determining Factors

Pigment

Compliance

Specific Application Applicable Regulation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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